Cas no 2035022-34-3 ((E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide)
(E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide
- N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)cinnamamide
- 2035022-34-3
- AKOS025315588
- F6445-3408
- (2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide
-
- Inchi: 1S/C17H17N5O/c23-16(9-8-14-5-2-1-3-6-14)18-10-4-7-15-11-19-17-20-13-21-22(17)12-15/h1-3,5-6,8-9,11-13H,4,7,10H2,(H,18,23)/b9-8+
- InChI Key: KSYNZXJWRRQJNV-CMDGGOBGSA-N
- SMILES: C(NCCCC1=CN2N=CN=C2N=C1)(=O)/C=C/C1=CC=CC=C1
Computed Properties
- Exact Mass: 307.14331018g/mol
- Monoisotopic Mass: 307.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.2Ų
(E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6445-3408-2μmol |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-5μmol |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 5μl |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-10μmol |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 10μl |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-20μmol |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 20μl |
$79.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-1mg |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-2mg |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-3mg |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 3mg |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-4mg |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 4mg |
$66.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-5mg |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 5mg |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6445-3408-10mg |
(2E)-3-phenyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)prop-2-enamide |
2035022-34-3 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
(E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide
Introduction to Compound with CAS No. 2035022-34-3 and Product Name: (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide
Compound with the CAS number 2035022-34-3 and the product name (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a phenyl ring, a prop-2-enamide moiety, and a complex heterocyclic system, which includes a [1,2,4]triazolo[1,5-a]pyrimidine scaffold. These elements contribute to the compound's distinct chemical properties and biological activities.
The [1,2,4]triazolo[1,5-a]pyrimidine core is a well-studied scaffold in medicinal chemistry, known for its versatility in drug design. This heterocyclic system has been extensively explored for its ability to modulate various biological pathways, making it a valuable component in the development of novel therapeutic agents. The presence of the triazolopyrimidine ring in (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide suggests that it may exhibit inhibitory effects on enzymes or receptors involved in inflammatory processes, metabolic disorders, or cancer.
In recent years, significant research has been conducted on derivatives of [1,2,4]triazolo[1,5-a]pyrimidine due to their potential as kinase inhibitors and other enzyme-targeting agents. For instance, studies have demonstrated that certain triazolopyrimidine-based compounds can selectively inhibit specific kinases involved in cell signaling pathways. This selectivity is crucial for developing drugs with minimal side effects. The propyl chain extending from the triazolopyrimidine ring in our compound may further enhance its binding affinity to target proteins by optimizing the spatial orientation and interactions within the active site.
The phenyl ring at the N-terminal position of the molecule is another key feature that contributes to its pharmacological profile. Phenyl derivatives are commonly found in bioactive molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. In (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide, the phenyl group may interact with aromatic residues in proteins or enzymes, thereby stabilizing the binding of the compound to its target.
Moreover, the prop-2-enamide moiety introduces a polar functional group that can participate in hydrogen bonding interactions with polar residues in biological targets. This functionality can enhance the compound's solubility and bioavailability, which are critical factors for drug development. The amide group is also known for its ability to modulate protein conformation and function through hydrogen bonding networks.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide with high accuracy. These tools have been instrumental in identifying potential lead compounds for drug discovery programs. By leveraging these technologies, scientists have been able to optimize the structure of this compound for improved potency and selectivity.
In vitro studies have begun to uncover the biological activities of derivatives similar to our compound. For example, some triazolopyrimidine-based compounds have shown promising results in preclinical trials for their ability to inhibit inflammatory cytokine production or block tumor growth. The structural features of these compounds appear to be critical for their biological effects.
The synthesis of complex molecules like (E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide requires sophisticated synthetic strategies and expertise in organic chemistry. The multi-step synthesis often involves key transformations such as condensation reactions between hydrazines and carbonyl compounds to form triazoles followed by coupling reactions with propargylic alcohols or other suitable electrophiles. The introduction of the phenyl group and propenamide functionalities further complicates the synthetic route but is essential for achieving the desired pharmacological properties.
The development of novel pharmaceuticals is an iterative process that involves extensive characterization of both chemical and biological properties. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC)、and mass spectrometry (MS) are used to confirm the structure and purity of synthesized compounds. Additionally,x-ray crystallography provides detailed insights into how these molecules interact with their targets at an atomic level.
The potential applications of compounds like (E)-3-phenyl-N-[3-[[1,2,4]triazolo [1,5-a]pyrimidin]-6-yloxy]propyl]-prop-2-enamide are vast and span multiple therapeutic areas including oncology、neurology、immunology,and metabolism disorders。The unique combination of structural features makes it a promising candidate for further investigation as a lead compound or as part of a drug cocktail designed to target multiple pathways simultaneously。
In conclusion,the compound with CAS no.2035022 - 34 - 3 represents an exciting advancement in pharmaceutical chemistry due to its intricate molecular architecture and potential therapeutic applications。The presence of key pharmacophores such as the [[1,2,4]triazolo [[1,5-a]]pyrimidine scaffold、phenethylamine moiety,and propenamide group positions this molecule as a compelling candidate for further exploration。Ongoing research efforts aim to elucidate its full pharmacological profile,optimize its structure,and translate these findings into tangible therapeutic benefits for patients worldwide。
2035022-34-3 ((E)-3-phenyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)